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Compound of Interest

Compound Name: 1-Morpholin-4-ylacetone

Cat. No.: B1337898

Essential Safety and Handling Guide for 1-
Morpholin-4-ylacetone

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety and logistical information for the handling and
disposal of 1-Morpholin-4-ylacetone (CAS No. 6704-35-4). The following procedures are

designed to ensure the safety of laboratory personnel and compliance with standard safety
protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Morpholin-4-ylacetone is classified as a combustible liquid.[1] Appropriate personal
protective equipment is mandatory to minimize exposure and ensure safety.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Chemical-resistant gloves ) )
To prevent skin contact with

Hand Protection (Nitrile or Neoprene o
the liquid.[1]
recommended).
] Safety goggles or a face )

Eye Protection ) To protect against splashes.[1]
shield.
Laboratory coat and closed-toe
shoes. An additional chemical-  To protect against skin

Skin and Body resistant apron is exposure and contamination of

recommended when handling personal clothing.[1]

larger quantities.

Work in a well-ventilated area, S )
) ) To minimize inhalation of
Respiratory preferably under a chemical 0
vapors.
fume hood.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to prevent accidents and
maintain the integrity of the chemical.

Operational Plan: Step-by-Step Handling Procedure
o Preparation: Before handling, ensure that an appropriate spill kit is readily available.
o Personal Protective Equipment: Wear all required PPE as outlined in Table 1.

» Dispensing: Handle the chemical in a well-ventilated area or a chemical fume hood.[1] Avoid
breathing vapors.[1]

o Transfer: When transferring, use appropriate tools and techniques to minimize splashing and
aerosol generation.

» Closing Containers: After use, ensure the container is tightly closed.[1]

» Decontamination: Wash hands and any exposed skin thoroughly after handling.[1]
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Storage Requirements

» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1]
o Keep containers tightly closed when not in use.[1]

o Store away from incompatible materials, such as strong oxidizing agents.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup Protocol

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

Collect: Carefully collect the absorbed material into a labeled, sealed container for disposal.

Decontaminate: Clean the spill area with soap and water.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. If not

Inhalation , _ o o
breathing, provide artificial respiration. Seek
medical attention if symptoms occur.[1]
Wash the affected area immediately with plenty
Skin Contact of soap and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek medical attention.[1]

Clean the mouth with water and then drink
Ingestion plenty of water. Do NOT induce vomiting. Seek

medical attention.

Disposal Plan

Proper disposal of 1-Morpholin-4-ylacetone and its contaminated materials is essential to
prevent environmental contamination and comply with regulations.

Disposal Workflow

Ct ize Waste Containerize (Selecl C ible Container Label ( Label Container Store _ ( Store in Designated Area Dispose _Arrange for Professional Disposal
(1-Morpholin-4-ylacetone) k (e.g., HDPE) ) Q‘Hazardous Waste', Chemical Name, Hazards), (Secure, Ventilated) (Contact EHS)

Click to download full resolution via product page

Figure 1. General workflow for the safe disposal of 1-Morpholin-4-ylacetone waste.

Step-by-Step Disposal Guidance

o Waste Segregation: Do not mix 1-Morpholin-4-ylacetone waste with other chemical waste
streams unless compatibility is confirmed.
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» Containerization: Collect liquid waste in a designated, leak-proof, and chemically compatible
container (e.g., high-density polyethylene - HDPE).

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1-Morpholin-4-ylacetone,” and associated hazards (Combustible Liquid).

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials.

» Disposal: Dispose of the contents and container in accordance with local, state, and federal
regulations through an approved waste disposal plant.[1] Contact your institution's
Environmental Health & Safety (EHS) department for specific procedures and to arrange for
pickup.

Chemical and Physical Properties

Understanding the properties of 1-Morpholin-4-ylacetone is key to its safe handling.

Table 2: Physicochemical Data

Property Value

Physical State Liquid[1]

Appearance Colorless[1]

Boiling Point 117 - 122 °C/ 242.6 - 251.6 °F[1]
Flash Point 68.3 °C / 154.9 °F[1]

Specific Gravity 0.995[1]

Molecular Formula C7H13NO2[2]

Molecular Weight 143.19[2]

Logical Relationship of Safety Controls

The implementation of safety measures follows a logical hierarchy to ensure maximum
protection.
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Figure 2. Logical relationship between hazard controls and the handling of 1-Morpholin-4-
ylacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Morpholin-4-ylacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337898#personal-protective-equipment-for-
handling-1-morpholin-4-ylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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